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Compound of Interest

Compound Name: Cdk4-IN-2

Cat. No.: B12391035 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount for ensuring both personal safety and the integrity of

experimental outcomes. This document provides crucial safety and logistical information for the

handling of Cdk4-IN-2, a potent inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-

Dependent Kinase 6 (CDK6).

Immediate Safety and Handling Precautions
While the Safety Data Sheet (SDS) for Cdk4-IN-2 (CAS No. 1800506-48-2) from some

suppliers may classify it as not a hazardous substance or mixture, it is imperative to handle it

with the standard care accorded to all laboratory chemicals of unknown long-term effects.[1]

Adherence to the following personal protective equipment (PPE) guidelines is mandatory to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

nitrile).

To prevent skin contact.

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

To protect eyes from accidental

splashes.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or a chemical fume hood.

[1]

To avoid inhalation of the

powder form.

Engineering Controls: Work should be conducted in a well-ventilated laboratory. For

procedures that may generate dust or aerosols, a chemical fume hood is recommended.[1] An

eyewash station and safety shower must be readily accessible.

Hygiene Measures: Avoid inhalation, and contact with eyes and skin.[1] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.

First Aid Measures
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Exposure Route First Aid Procedure

In case of eye contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.[1]

In case of skin contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation persists.[1]

If inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

If swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Spill and Disposal Plan
Accidental Release Measures: In the event of a spill, wear full personal protective equipment.

[1] Avoid dust formation. Sweep up the spilled solid material and place it in a suitable, closed

container for disposal. Prevent the substance from entering drains.[1] After material pickup is

complete, decontaminate the area by scrubbing with alcohol.[1]

Waste Disposal: Dispose of Cdk4-IN-2 and any contaminated materials in accordance with

federal, state, and local regulations. Do not allow the chemical to enter drains or water courses.

[1]

Storage and Stability
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Condition Specification

Storage Temperature (Powder)

Store in a freezer at -20°C for long-term storage

(up to 3 years).[2] Can be kept in a dark place

under an inert atmosphere.[3]

Storage Temperature (In Solvent) Store at -80°C for up to one year.[2]

Shipping Temperature
Can be shipped at ambient temperature for

short periods (less than 2 weeks).[1]

Chemical Stability
Stable under recommended storage conditions.

[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.

Experimental Protocol: Cell Viability (MTS) Assay
with Cdk4-IN-2
This protocol provides a step-by-step guide for determining the effect of Cdk4-IN-2 on the

viability of a cancer cell line.

1. Materials and Reagents:

Cdk4-IN-2 (CAS No. 1800506-48-2)

Dimethyl sulfoxide (DMSO), cell culture grade

Cancer cell line of interest (e.g., H441, PC3, MV-4-11)[2][4][5]

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Phosphate-buffered saline (PBS)

Trypsin-EDTA

96-well clear-bottom cell culture plates
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MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

Microplate reader capable of measuring absorbance at 490 nm

2. Preparation of Cdk4-IN-2 Stock Solution:

Prepare a 10 mM stock solution of Cdk4-IN-2 in DMSO. For example, dissolve 5.07 mg of

Cdk4-IN-2 (Molecular Weight: 506.59 g/mol ) in 1 mL of DMSO.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -80°C.

3. Cell Seeding:

Culture the chosen cancer cell line to ~80% confluency.

Trypsinize the cells and perform a cell count.

Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete medium.

Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO2 to allow for

cell attachment.

4. Treatment with Cdk4-IN-2:

Prepare serial dilutions of Cdk4-IN-2 in complete medium from the 10 mM stock solution. A

typical concentration range to test would be from 1 nM to 10 µM.

Include a vehicle control (medium with the same final concentration of DMSO as the highest

Cdk4-IN-2 concentration) and a no-treatment control.

Carefully remove the medium from the wells and add 100 µL of the prepared Cdk4-IN-2
dilutions or control solutions to the respective wells.

Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

5. Cell Viability Measurement (MTS Assay):
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After the 72-hour incubation, add 20 µL of MTS reagent to each well.

Incubate the plate for 1-4 hours at 37°C, protected from light.

Measure the absorbance at 490 nm using a microplate reader.

6. Data Analysis:

Subtract the average absorbance of the blank wells (medium only) from all other absorbance

readings.

Calculate the percentage of cell viability for each concentration relative to the vehicle control:

(Absorbance of treated cells / Absorbance of vehicle control cells) x 100.

Plot the percentage of cell viability against the log of the Cdk4-IN-2 concentration to

generate a dose-response curve and determine the IC50 value (the concentration at which

50% of cell viability is inhibited).

Visualizing the Mechanism of Action
Cdk4-IN-2 and the Cell Cycle Pathway

Cdk4-IN-2 exerts its effect by inhibiting the activity of CDK4 and CDK6, key regulators of the

cell cycle. The following diagram illustrates the canonical pathway and the point of intervention

by Cdk4-IN-2.
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Caption: Cdk4-IN-2 inhibits the active Cyclin D-CDK4/6 complex, preventing Rb

phosphorylation and cell cycle progression.

Experimental Workflow for Cell Viability Assay
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The following diagram outlines the key steps in the experimental protocol for assessing cell

viability after treatment with Cdk4-IN-2.
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Caption: Workflow for determining the IC50 of Cdk4-IN-2 using a cell viability assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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